(S)-3-(4-Chloro-3-fluorophenoxy)-2-hydroxy-2-methyl-N-(4-nitro-3-(trifluoromethyl)phenyl)propanamide

Specification

• Molecular Formula: C17H13ClF4N2O5
• Molecular Weight: 436.7 g/mol
• IUPAC Name: (2S)-3-(4-chloro-3-fluorophenoxy)-2-hydroxy-2-methyl-N-[4-nitro-3-(trifluoromethyl)phenyl]propanamide
• Standard InChI: InChI=1S/C17H13ClF4N2O5/c1-16(26,8-29-10-3-4-12(18)13(19)7-10)15(25)23-9-2-5-14(24(27)28)11(6-9)17(20,21)22/h2-7,26H,8H2,1H3,(H,23,25)/t16-/m0/s1
• Standard InChI Key: LVWMWYCDQNZFKV-INIZCTEOSA-N
• Isomeric SMILES: C[C@](COC1=CC(=C(C=C1)Cl)F)(C(=O)NC2=CC(=C(C=C2)[N+](=O)[O-])C(F)(F)F)O
• Canonical SMILES: CC(COC1=CC(=C(C=C1)Cl)F)(C(=O)NC2=CC(=C(C=C2)[N+](=O)[O-])C(F)(F)F)O

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound’s structure features a chiral propanamide core with stereochemical specificity at the C2 position, as denoted by the (S)-configuration. Key substituents include:

• A 4-chloro-3-fluorophenoxy group at the C3 position.

• A hydroxyl (-OH) and methyl (-CH₃) group at the C2 position.

• A 4-nitro-3-(trifluoromethyl)phenyl group bonded via an amide linkage at the N-terminus.

This arrangement confers unique electronic and steric properties, influencing its reactivity and biological interactions.

Table 1: Fundamental Molecular Properties

Property	Value
Molecular Formula	C₁₇H₁₃ClF₄N₂O₅
Molecular Weight	436.7 g/mol
CAS Number	Not publicly disclosed
IUPAC Name	(2S)-3-(4-chloro-3-fluorophenoxy)-2-hydroxy-2-methyl-N-[4-nitro-3-(trifluoromethyl)phenyl]propanamide

The presence of electron-withdrawing groups (e.g., nitro, trifluoromethyl) enhances metabolic stability, while halogen atoms (Cl, F) improve lipophilicity and membrane permeability.

Synthesis and Reaction Pathways

Multi-Step Synthetic Strategy

The synthesis of this compound involves sequential functionalization of the propanamide backbone, typically proceeding through three stages:

• Halogenation and Nitration: Introduction of chloro and nitro groups to aromatic precursors under controlled electrophilic substitution conditions.

• Amide Bond Formation: Coupling of the nitro-substituted aniline derivative with the halogenated phenoxypropanoyl chloride via nucleophilic acyl substitution.

• Stereochemical Resolution: Chiral purification techniques, such as enzymatic resolution or chromatography, to isolate the (S)-enantiomer.

Table 2: Representative Synthetic Steps

Step	Reaction Type	Key Reagents/Conditions
1	Electrophilic Aromatic Substitution	Cl₂/FeCl₃ (chlorination), HNO₃/H₂SO₄ (nitration)
2	Nucleophilic Acyl Substitution	Thionyl chloride (SOCl₂), DMAP catalyst
3	Chiral Separation	Chiral HPLC, Enzymatic resolution

Industrial-scale production remains challenging due to the need for high enantiomeric purity and the cost of fluorinated reagents.

Biological Activity and Pharmacological Studies

Mechanism of Action

Preliminary studies suggest the compound interacts with multiple biological targets:

• Anti-inflammatory Activity: Inhibition of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX) pathways, reducing prostaglandin and leukotriene synthesis.

• Anticancer Potential: Apoptotic induction in cancer cell lines via Bcl-2 protein suppression and caspase-3 activation.

Table 3: In Vitro Biological Activity

Assay Model	Observed Effect	IC₅₀/EC₅₀
COX-2 Inhibition	82% inhibition at 10 μM	2.3 μM
MCF-7 Breast Cancer	70% cell death at 50 μM	18.4 μM

Pharmacokinetic Profile

While in vivo data remain limited, structural analogs exhibit:

• Oral Bioavailability: ~40% in rodent models due to enhanced lipophilicity.

• Half-Life: 6–8 hours, with hepatic clearance via glucuronidation.